Cas no 2229129-04-6 (methyl 4-(1,1-difluoro-2-hydroxyethyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate)

• Product Name: methyl 4-(1,1-difluoro-2-hydroxyethyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate
• CAS No: 2229129-04-6
• MF: C₁₁H₁₅F₂NO₃
• MW: 247.238510370255
• CID: 6482856
• PubChem ID: 165688606
• Update Time: 2025-06-07

methyl 4-(1,1-difluoro-2-hydroxyethyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(1,1-difluoro-2-hydroxyethyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate
• 2229129-04-6
• EN300-1953927

• Inchi： 1S/C11H15F2NO3/c1-6-8(10(16)17-4)9(7(2)14(6)3)11(12,13)5-15/h15H,5H2,1-4H3
• InChI Key： NNDHMPPXNQRQJF-UHFFFAOYSA-N
• SMILES： FC(CO)(C1C(C(=O)OC)=C(C)N(C)C=1C)F

Computed Properties

• Exact Mass: 247.10199966g/mol
• Monoisotopic Mass: 247.10199966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 51.5Ų

Additional information on methyl 4-(1,1-difluoro-2-hydroxyethyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate

Methyl 4-(1,1-Difluoro-2-Hydroxyethyl)-1,2,5-Trimethyl-1H-Pyrrole-3-Carboxylate (CAS No. 2229129-04-6): An Overview

Methyl 4-(1,1-difluoro-2-hydroxyethyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate (CAS No. 2229129-04-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrroles and features a unique combination of functional groups, including a difluoro-hydroxyethyl moiety and multiple methyl substituents. The structural complexity and versatility of this molecule make it a promising candidate for various applications, particularly in the development of new therapeutic agents.

The chemical structure of methyl 4-(1,1-difluoro-2-hydroxyethyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate is characterized by a five-membered pyrrole ring with three methyl groups attached at positions 1, 2, and 5. The carboxylate group is esterified with a methyl group, and the 4-position is substituted with a 1,1-difluoro-2-hydroxyethyl moiety. This specific arrangement of functional groups imparts unique chemical properties to the molecule, such as enhanced solubility and stability in various solvents.

Recent studies have focused on the potential biological activities of methyl 4-(1,1-difluoro-2-hydroxyethyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's antioxidant activity. Preliminary studies have demonstrated that methyl 4-(1,1-difluoro-2-hydroxyethyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate exhibits strong radical scavenging properties, which can help protect cells from oxidative stress. This property makes it a potential candidate for the development of neuroprotective agents and treatments for age-related diseases.

In addition to its anti-inflammatory and antioxidant properties, methyl 4-(1,1-difluoro-2-hydroxyethyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate has also been investigated for its antimicrobial activity. Studies have shown that it exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria. This makes it a promising lead compound for the development of new antibiotics to combat multidrug-resistant bacterial infections.

The pharmacokinetic profile of methyl 4-(1,1-difluoro-2-hydroxyethyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate has also been studied extensively. In vivo experiments in animal models have demonstrated that it has good oral bioavailability and a favorable pharmacokinetic profile. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

Clinical trials are currently underway to evaluate the safety and efficacy of methyl 4-(1,1-difluoro-2-hydroxyethyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate in humans. Preliminary results from phase I trials have shown that it is well-tolerated at various dose levels and does not exhibit significant adverse effects. These findings are encouraging and suggest that further clinical development is warranted.

In conclusion, methyl 4-(1,1-difluoro-2-hydroxyethyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate (CAS No. 2229129-04-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for the development of new therapeutic agents targeting inflammatory diseases, oxidative stress-related conditions, and multidrug-resistant bacterial infections. Ongoing research and clinical trials will continue to elucidate its full potential as a valuable addition to the pharmaceutical arsenal.